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Compound of Interest

Compound Name: Triethanolamine borate

Cat. No.: B089525

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Triethanolamine borate. The
following procedures for handling, storage, and disposal are designed to ensure a safe
laboratory environment.

Personal Protective Equipment (PPE) and Safety
Measures

When handling Triethanolamine borate, a comprehensive approach to personal protection is
crucial to prevent skin, eye, and respiratory irritation.[1][2][3] The following table summarizes
the required personal protective equipment.
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Protection Type Specific Equipment Standard/Regulation
Safety glasses with side- Conforming to EN166 (EU) or
Eye/Face Protection shields or tightly fitting safety OSHA 29 CFR 1910.133 (US).
goggles. [11[2][4]

Chemical-resistant gloves
(e.g., rubber or PVC). Regulation (EU) 2016/425 and
Impervious clothing to prevent the standard EN 374.[1][5]

Skin Protection

skin contact.

For nuisance exposures, a

P95 (US) or P1 (EU EN 143)

particle respirator. For higher- NIOSH (US) or CEN (EU)
level protection, an approved respirators.[1]
OV/AG/P99 (US) or ABEK-P2

(EU EN 143) respirator.

Respiratory Protection

Handling and Storage Protocols

Proper handling and storage are vital to maintain the stability of Triethanolamine borate and
ensure a safe working environment.

Handling:

o Work in a well-ventilated area, preferably with local exhaust ventilation to minimize airborne
concentrations.[2][4]

¢ Avoid contact with skin, eyes, and clothing.[2][4]

o Prevent the formation of dust and aerosols.[1][6]

e Wash hands thoroughly after handling the substance.[2][4]
» Do not eat, drink, or smoke in the handling area.[2]
Storage:

o Store in a cool, dry, and well-ventilated place.[1][2][6]
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o Keep the container tightly closed to protect from moisture, as the substance is moisture-

sensitive.[1][4]

» Store under an inert gas or nitrogen blanket for long-term storage.[1][4]

» Store away from incompatible materials such as strong oxidizing agents and acids.[4]

Emergency Procedures: First Aid

In case of accidental exposure, immediate first aid is critical.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical
attention.[1][2][4]

Skin Contact

Immediately flush the skin with plenty of water
for at least 15 minutes while removing
contaminated clothing. Get medical attention if

irritation develops or persists.[2][4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing and seek immediate medical attention.[1]

[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[1][2][4]

Operational and Disposal Plan

A systematic approach to handling and disposing of Triethanolamine borate is essential for

laboratory safety and environmental protection.
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Step-by-Step Operational Workflow

Operational Workflow for Handling Triethanolamine Borate

Preparation

Review Safety Data Sheet (SDS)

'

Ensure proper ventilation

;

Don Personal Protective Equipment (PPE)

Hangling
y

Carefully weigh and handle Triethanolamine borate

;

Avoid dust formation

;

Keep container tightly closed when not in use

Post-Handling
y

Decontaminate work area

;

Remove and properly store or dispose of PPE

;

Wash hands thoroughly

Click to download full resolution via product page
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Caption: A step-by-step workflow for the safe handling of Triethanolamine borate.

Disposal Plan

The disposal of Triethanolamine borate and its contaminated materials must be handled
responsibly to prevent environmental contamination.

» Waste Classification: Determine if the waste is classified as hazardous according to local,
state, and federal regulations (e.g., US EPA guidelines in 40 CFR 261.3).[2][4]

» Non-Recyclable Solutions: Offer surplus and non-recyclable solutions to a licensed disposal
company.[1]

« Incineration: One approved method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

o Contaminated Packaging: Dispose of contaminated packaging as unused product in
accordance with regulations.[1]

e Prohibited Disposal: Do not let the product enter drains, other waterways, or the soil.[1][2]

Always consult with your institution's environmental health and safety (EHS) department for
specific guidance on waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. aksci.com [aksci.com]

3. Triethanolamine borate SDS - Download & Subscribe for Updates [sdsmanager.com]

4. gojirafc.com [gojirafc.com]

5. wwwl.mscdirect.com [wwwl.mscdirect.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b089525?utm_src=pdf-body
https://www.benchchem.com/product/b089525?utm_src=pdf-body
https://aksci.com/sds/J54114_SDS.pdf
https://gojirafc.com/wp-content/uploads/2019/12/TB1005-Triethanolamine-borate.pdf
https://www.chemicalbook.com/msds/triethanolamine-borate.pdf
https://www.chemicalbook.com/msds/triethanolamine-borate.pdf
https://www.chemicalbook.com/msds/triethanolamine-borate.pdf
https://www.chemicalbook.com/msds/triethanolamine-borate.pdf
https://aksci.com/sds/J54114_SDS.pdf
https://www.benchchem.com/product/b089525?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/triethanolamine-borate.pdf
https://aksci.com/sds/J54114_SDS.pdf
https://sdsmanager.com/safety-data-sheet/sigma-aldrich-inc-triethanolamine-borate-en/
https://gojirafc.com/wp-content/uploads/2019/12/TB1005-Triethanolamine-borate.pdf
https://www1.mscdirect.com/MSDS/MSDS00089/16558181-20200726.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 6. TRIETHANOLAMINE BORATE Safety Data Sheets(SDS) lookchem [lookchem.com]

 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Triethanolamine Borate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089525#personal-protective-equipment-for-handling-
triethanolamine-borate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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